Cas no 473-98-3 (Betulin)

Betulin Properties

Names and Identifiers

• Betulin
• Lup-20(29)-ene-3b,28-diol
• (1R,3AS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(Hydroxymethyl)-5a,5b,8,8,1 1a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-...
• (1R,3AS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(Hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysen-9-ol
• BETULIN(AS)
• BETULIN(P) - [Discontinued]
• BETULIN(RG)
• BETULIN(RG) PrintBack
• BETULINIC ACID(SH)
• Trochol
• betula camphor
• BETULINOL
• BETULOL
• Lup-20(29)-ene-3β,28-diol
• Betulinic alcohol
• 20(29)-Lupene-3
• [ "20(29)-Lupene-3", "28-diol" ]
• Betuline
• C30H50O2
• 6W70HN7X7O
• (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,
• Oprea1_601334
• 3aH-Cyclopenta[a]chrysene, lup-20(29)-ene-3,28-diol deriv.
• Lup-20(29)-ene-3.beta.,28-diol
• AI3-62999;Trochol
• BCP28193
• 3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• NSC692218
• FVWJYYTZTCVBKE-UHFFFAOYSA-N
• AKOS040894266
• SCHEMBL17749655
• 3a-(hydroxymethyl)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• NCI60_004094
• Lup-20(29)-ene-3,28-diol
• Lup-20(29)-ene-3, (3.beta.)-
• Lup-20(30)-ene-3.beta.,28-diol
• NSC4644
• Lup-20(30)-ene-3,28-diol
• ConMedNP.2815
• 3-epi-Betulin
• betulin
• (+)-3-epi-Betulin
• +Expand

• MDL： MFCD00016802
• InChIKey： FVWJYYTZTCVBKE-ROUWMTJPSA-N
• Inchi： 1S/C30H50O2/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h20-25,31-32H,1,8-18H2,2-7H3/t20-,21+,22-,23+,24-,25+,27-,28+,29+,30+/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])O[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

• Exact Mass: 442.381081g/mol
• Surface Charge: 0
• XLogP3: 8.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 442.381081g/mol
• Monoisotopic Mass: 442.381081g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 32
• Complexity: 786
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 442.7

Experimental Properties

• LogP: 6.99720
• PSA: 40.46000
• Merck: 1189
• Refractive Index: 1.5045 (estimate)
• Boiling Point: 522.2°C at 760 mmHg
• Melting Point: 251.0 to 255.0 deg-C
• Color/Form: Powder
• Solubility: Not determined
• Specific Rotation: +17.0 to +21.0° (c=2, Pyridine)
• Density: 0.9882 (rough estimate)

Betulin Security Information

• Symbol: GHS08
• RTECS：OK5755000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S36/37-S36-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H371
• Warning Statement： P260
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 20/21/22-68/20/21/22
• Signal Word：Warning

Betulin Customs Data

• HS CODE：29181985
• Customs Data：

  China Customs Code:

  29181985

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Microcybe multiflora